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Compound of Interest

Compound Name: Zytron

CAS No.: 299-85-4

Cat. No.: B1206952

Get Quote

Disclaimer: The term "Zytron" is not associated with a standard laboratory chemical used in

drug development. It is primarily identified as a trade name for a highly toxic organophosphate

pesticide and a brand of chemical protective apparel. This document addresses the safety

protocols for the pesticide, as it is the most likely subject of a laboratory safety inquiry. Extreme

caution is advised, and it is crucial to verify the identity of any chemical before handling.

Introduction
Zytron is the trade name for an organophosphate pesticide with the active ingredient O-(2,4-

dichlorophenyl) O'-methyl isopropylphosphoramidothioate. Due to its high toxicity, particularly

its potent neurotoxic effects through the inhibition of acetylcholinesterase, stringent safety

protocols must be followed to prevent exposure and ensure the safety of all laboratory

personnel. These application notes provide detailed guidelines for the safe handling, storage,

and disposal of Zytron in a research environment.

Hazard Identification and Quantitative Data
Zytron is classified as a highly hazardous substance. The primary routes of exposure are

inhalation, skin contact, and ingestion.
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Parameter Value Reference

Chemical Name

O-(2,4-dichlorophenyl) O'-

methyl

isopropylphosphoramidothioat

e

Molecular Formula C10H14Cl2NO2PS

LD50 (Oral, Rat) 270 mg/kg

Primary Hazard Acute toxicity (neurotoxin)

Target Organ Nervous system

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling Zytron. The following workflow

outlines the correct donning and doffing procedure to minimize exposure risk.
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Donning Sequence

Doffing Sequence

Inner Gloves Chemical Resistant Suit Respirator (with appropriate cartridge) Outer Gloves Face Shield/Goggles Exit Controlled Area

Outer Gloves Face Shield/Goggles Chemical Resistant Suit Respirator Inner Gloves

Enter Controlled Area

Synaptic Cleft

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Hydrolysis (Normal)

Cholinergic Receptor

Binds

Nerve Impulse Continuous Stimulation (Neurotoxicity)

Leads to

Zytron (Organophosphate)

Inhibition

Release
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Exposure Event Occurs

Assess Situation (Spill or Personnel Exposure)

Spill Protocol

Spill

Personnel Exposure Protocol

Personnel

Evacuate Immediate Area

Alert Others & Safety Officer

Seek Immediate Medical Attention

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes & Protocols for Handling Zytron in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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